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Compound of Interest

Compound Name: 2-Chloro-3-iodobenzoic acid

Cat. No.: B3024099 Get Quote

An In-depth Technical Guide to 2-Chloro-3-iodobenzoic Acid (CAS: 874817-93-3)

Introduction
2-Chloro-3-iodobenzoic acid (CAS No. 874817-93-3) is a halogenated aromatic carboxylic

acid that serves as a highly versatile and valuable building block in modern organic synthesis.

Its trifunctional nature, featuring a carboxylic acid group alongside chloro and iodo substituents

on the benzene ring, allows for a wide range of selective chemical transformations. This unique

substitution pattern makes it a sought-after intermediate, particularly in the fields of

pharmaceutical research and materials science. This guide provides a comprehensive

technical overview for researchers, chemists, and drug development professionals, detailing its

chemical properties, a validated synthesis protocol, spectroscopic profile, key applications, and

essential safety and handling procedures.

Core Chemical and Physical Properties
The fundamental properties of 2-Chloro-3-iodobenzoic acid are summarized below. These

descriptors are critical for experimental design, reaction optimization, and safety assessments.
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Property Value Source

CAS Number 874817-93-3 [1][2]

Molecular Formula C₇H₄ClIO₂ [1][2]

Molecular Weight 282.46 g/mol [1][2]

IUPAC Name 2-chloro-3-iodobenzoic acid [1]

Appearance White to yellow solid [3]

Boiling Point 360.9 ± 27.0 °C (Predicted) [3][4]

Density 2.077 ± 0.06 g/cm³ (Predicted) [4]
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Synthesis Protocol: Diazotization and Sandmeyer
Reaction
The synthesis of 2-Chloro-3-iodobenzoic acid is most effectively achieved via a Sandmeyer-

type reaction, a cornerstone of aromatic chemistry. This process begins with the diazotization

of the corresponding amine, 2-chloro-3-aminobenzoic acid, to form a diazonium salt. This

highly reactive intermediate is then treated with an iodide source, such as potassium iodide, to

introduce the iodo group onto the aromatic ring. This method is reliable and scalable for

producing high-purity material.[6][7]

Experimental Workflow
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Step 1: Diazotization

Step 2: Iodination (Sandmeyer Reaction)

Step 3: Workup & Purification

2-Chloro-3-aminobenzoic acid
in aq. H₂SO₄

Cool to 0-5 °C

Add aq. NaNO₂ dropwise

Formation of Diazonium Salt Intermediate

Add Diazonium Salt solution to KI solution

Transfer

Prepare aq. KI solution

N₂ gas evolves

Reaction

Precipitation of crude product

Reaction

Filter crude solid

Isolate

Wash with water & Na₂S₂O₃ (aq)

Recrystallize from suitable solvent
(e.g., Toluene/Ethanol)

Pure 2-Chloro-3-iodobenzoic acid
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Selective Transformations

2-Chloro-3-iodobenzoic acid

Carboxylic Acid Chloro Group Iodo Group

Esterification / Amidation

Standard
Chemistry

S(N)Ar / Coupling (Harsh)

Forcing
Conditions

Cross-Coupling (Mild)
(Suzuki, Heck, etc.)

Mild
Conditions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.
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